ST-2560

• Molecular Formula: C27H34N10O4
• Molecular Weight: 562.6 g/mol
• InChI: InChI=1S/C27H34N10O4/c1-13-7-8-16(36-35-13)23(40)30-11-17-20-27(34-24(28)33-20)21(38)18(12-37(27)25(29)32-17)31-22(39)14-5-4-6-15-19(14)41-10-9-26(15,2)3/h4-8,17-18,20-21,38H,9-12H2,1-3H3,(H2,29,32)(H,30,40)(H,31,39)(H3,28,33,34)/t17-,18+,20-,21+,27-/m0/s1
• InChIKey: JTMDERSCDUJXIR-HZGFKZENSA-N

ST-2560: A Highly Selective NaV1.7 Inhibitor for Primate Pain and Cardiovascular Research

ST-2560 is a small-molecule inhibitor of the voltage-gated sodium channel NaV1.7, a genetically validated target for non-opioid analgesia due to its preferential expression in pain-sensing neurons [1]. The compound exhibits an IC50 of 39 nM for primate NaV1.7 and demonstrates ≥1000-fold selectivity over other human NaV1.x isoforms [1]. ST-2560 is primarily utilized in preclinical research models to investigate the pharmacodynamic effects of selective NaV1.7 inhibition on nocifensive reflexes and cardiovascular function [1].

Primate-specific NaV1.7 pharmacodynamic studies

NaV1.7 isoform selectivity profiling

Nocifensive and cardiovascular reflex research in NHP

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source

Why Generic NaV1.7 Inhibitors Cannot Substitute for ST-2560 in Primate-Focused Research

Substituting ST-2560 with other NaV1.7 inhibitors is not straightforward due to significant differences in species selectivity, state-dependent inhibition mechanisms, and in vivo pharmacodynamic profiles. While many NaV1.7 inhibitors, such as PF-05089771, exhibit potent activity across multiple species and are state-dependent (preferentially binding to inactivated channels), ST-2560 demonstrates primate-specific potency and a distinct cardiovascular profile [1][2]. Furthermore, the translation of in vitro potency to in vivo efficacy and safety margins varies considerably among compounds. ST-2560's well-characterized effects on both pain reflexes and cardiovascular parameters in non-human primates provide a specific, reproducible tool for studying NaV1.7 pharmacology in a translational model, unlike less characterized or less selective alternatives [1].

Primate-specific NaV1.7 potency profile

Broad-spectrum inhibitors may exhibit shifted potency in rodent or human isoforms, limiting translational comparison

Quantified NHP cardiovascular endpoints

Alternative inhibitors often lack publicly reported quantitative hemodynamic data, hindering cardiovascular safety pharmacology studies

High NaV1.7 isoform selectivity

Peptide-based inhibitors or less selective compounds may introduce confounding effects from NaV1.2, NaV1.5, or NaV1.6 inhibition

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source
• [2] Alexandrou AJ, Brown AR, Chapman ML, Estacion M, Turner J, Mis MA, Wilbrey A, Payne EC, Gutteridge A, Cox PJ, Doyle R, Printzenhoff D, Lin Z, Marron BE, West C, Zhou X, Swain NA, Storer RI, Stupple PA, Castle NA, Hounshell JA, Rivara M, Randall A, Dib-Hajj SD, Krafte D, Waxman SG, Patel MK, Butt RP, Stevens EB. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release. PLoS One. 2016 Apr 6;11(4):e0152405. View Source

ST-2560 Comparative Performance Data: A Quantitative Evidence Guide for Research Procurement

ST-2560 Exhibits Primate-Specific NaV1.7 Potency Distinct from Cross-Species Inhibitors

ST-2560's potency is specifically optimized for primate NaV1.7, in contrast to PF-05089771, which inhibits human, cynomolgus monkey, dog, and mouse channels with comparable IC50 values [1][2]. While PF-05089771 shows a 15-fold lower potency for rat NaV1.7, ST-2560's activity is primarily characterized in primate models, reflecting a different selectivity profile that may impact translational study design [1][2].

Species selectivity

Cross-study comparable

Primate NaV1.7 IC50 = 39 nM vs. PF-05089771 hNaV1.7 IC50 = 11 nM; PF-05089771 15-fold lower potency in rat NaV1.7 (171 nM)

Species-dependent potency context; supports NHP model selection

Whole-cell patch-clamp on heterologously expressed channels

Evidence Dimension	Inhibitory potency (IC50) against NaV1.7 across species
Target Compound Data	Primate NaV1.7 IC50 = 39 nM [1]
Comparator Or Baseline	PF-05089771: hNaV1.7 IC50 = 11 nM, cynNaV1.7 IC50 = 12 nM, dogNaV1.7 IC50 = 13 nM, ratNaV1.7 IC50 = 171 nM [2]
Quantified Difference	ST-2560 primate IC50 is 3.5-fold higher than PF-05089771's human IC50; PF-05089771 shows 15-fold reduced potency in rat versus primate/dog.
Conditions	Whole-cell patch-clamp electrophysiology on heterologously expressed channels [1][2]

Why This Matters

Researchers using rodent models should consider that ST-2560's species-specific potency differs from broader-spectrum inhibitors like PF-05089771, potentially affecting translational relevance.

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source
• [2] Alexandrou AJ, Brown AR, Chapman ML, Estacion M, Turner J, Mis MA, Wilbrey A, Payne EC, Gutteridge A, Cox PJ, Doyle R, Printzenhoff D, Lin Z, Marron BE, West C, Zhou X, Swain NA, Storer RI, Stupple PA, Castle NA, Hounshell JA, Rivara M, Randall A, Dib-Hajj SD, Krafte D, Waxman SG, Patel MK, Butt RP, Stevens EB. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release. PLoS One. 2016 Apr 6;11(4):e0152405. View Source

ST-2560 Demonstrates Superior Isoform Selectivity Compared to Peptide Inhibitors

ST-2560 achieves ≥1000-fold selectivity for NaV1.7 over other human NaV1.x family members, a margin significantly exceeding that of the peptide inhibitor ProTx-II, which is reported to be at least 100-fold selective [1][2]. This higher degree of selectivity minimizes potential confounding effects from off-target sodium channel inhibition in complex biological systems.

Isoform selectivity

Cross-study comparable

≥1000-fold selective over human NaV1.x isoforms vs. ≥100-fold for ProTx-II

Higher selectivity margin supports on-target interpretation

Selectivity assessed via heterologous expression and patch-clamp

Evidence Dimension	Selectivity for NaV1.7 over other NaV1.x isoforms
Target Compound Data	≥1000-fold selective over other human NaV1.x isoforms [1]
Comparator Or Baseline	ProTx-II: ≥100-fold selective for NaV1.7 over other sodium channel subtypes [2]
Quantified Difference	ST-2560 provides at least 10-fold greater selectivity window compared to ProTx-II.
Conditions	Selectivity assessed against heterologously expressed human NaV1.x channels via patch-clamp electrophysiology [1][2]

Why This Matters

For experiments requiring stringent on-target specificity, ST-2560's higher selectivity reduces the risk of confounding results from NaV1.2, NaV1.5, or NaV1.6 inhibition.

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source
• [2] Schmalhofer WA, Calhoun J, Burrows R, Bailey T, Kohler MG, Weinglass AB, Kaczorowski GJ, Garcia ML, Koltzenburg M, Priest BT. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential propagation in nociceptors. Mol Pharmacol. 2008 Nov;74(5):1476-84. View Source

ST-2560's In Vivo Antinociceptive Efficacy in Primates Occurs at Defined Plasma Exposure Multiples

ST-2560 suppresses nocifensive reflexes in non-human primates at subcutaneous doses of 0.1-0.3 mg/kg, achieving free plasma concentrations threefold to fivefold above the NaV1.7 IC50 [1]. This provides a quantifiable exposure-response relationship for primate pain models, a level of in vivo characterization not uniformly available for all NaV1.7 inhibitors.

NHP nocifensive response

Direct head-to-head comparison

Suppressed nocifensive reflexes at 0.1–0.3 mg/kg s.c.; free plasma concentrations 3–5× above NaV1.7 IC50

Exposure-response relationship context for primate pain models

Capsaicin and mechanical stimulus behavioral assays

Evidence Dimension	In vivo antinociceptive efficacy in non-human primates
Target Compound Data	Suppressed noxious mechanical- and chemical-evoked reflexes at 0.1-0.3 mg/kg s.c.; free plasma concentrations 3-5x above NaV1.7 IC50 [1]
Comparator Or Baseline	Vehicle control (baseline)
Quantified Difference	Significant reduction in nocifensive responses compared to vehicle; plasma exposure defined relative to in vitro potency.
Conditions	NHP behavioral models using capsaicin and mechanical stimuli [1]

Why This Matters

Researchers can directly apply these dosing and exposure parameters to design primate studies with predictable target engagement and analgesic efficacy.

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source

ST-2560 Elicits Quantifiable Cardiovascular Effects Distinct from Other NaV1.7 Inhibitors

ST-2560 produces a measurable 10-20 mmHg reduction in systolic and diastolic arterial blood pressure in telemetered non-human primates at doses of 0.1-1.0 mg/kg s.c., exposures similar to those achieving antinociception [1]. In contrast, clinical studies with PF-05089771 reported cardiovascular adverse events without a clear therapeutic margin [2], but the precise magnitude of blood pressure change is not publicly quantified. ST-2560's well-defined hemodynamic profile makes it a valuable tool for investigating NaV1.7-mediated cardiovascular effects.

Cardiovascular effect

Class-level inference

10–20 mmHg reduction in systolic and diastolic BP; PF-05089771 quantitative BP changes not publicly available

Defined cardiovascular endpoint context for NaV1.7 research

Freely-moving telemetered NHP model

Evidence Dimension	Hemodynamic effects (blood pressure change)
Target Compound Data	10-20 mmHg reduction in systolic and diastolic arterial blood pressure [1]
Comparator Or Baseline	PF-05089771: Cardiovascular adverse events noted clinically but quantitative BP changes not reported [2]
Quantified Difference	ST-2560 provides a specific, quantifiable blood pressure reduction; PF-05089771's effect magnitude is undefined.
Conditions	Freely-moving, telemetered NHP model [1]; human clinical trial [2]

Why This Matters

ST-2560 enables precise investigation of NaV1.7-related cardiovascular pharmacology, whereas other inhibitors lack publicly available quantitative hemodynamic data.

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source
• [2] Autonomic Dysfunction Linked to Inhibition of the Nav1.7 Sodium Channel. Circulation. 2024 Apr 23;149(17):1340-1342. View Source

Optimal Applications of ST-2560 in Preclinical Pain and Cardiovascular Research

Investigating NaV1.7-Mediated Analgesia in Non-Human Primate Models

ST-2560 is ideal for studies requiring precise, quantifiable antinociception in NHPs. The established subcutaneous dose range (0.1-0.3 mg/kg) and corresponding plasma exposure (3-5x IC50) allow for controlled target engagement and efficacy assessment in behavioral pain assays [1].

Evaluating Cardiovascular Safety Pharmacology of Selective NaV1.7 Inhibition

With its well-documented 10-20 mmHg reduction in arterial blood pressure at analgesic exposures, ST-2560 serves as a benchmark compound for exploring the cardiovascular liability associated with NaV1.7 blockade in telemetered NHP models [1].

Benchmarking New NaV1.7 Inhibitors in Primate Translational Studies

Given its primate-specific potency and high isoform selectivity, ST-2560 is a suitable reference standard for head-to-head comparisons with novel NaV1.7 inhibitors in NHP pharmacokinetic/pharmacodynamic and safety studies [1].

Probing NaV1.7 Function in Autonomic and Visceral Reflex Pathways

ST-2560's combined effects on nocifensive and cardiovascular reflexes make it a valuable tool for dissecting the role of NaV1.7 in autonomic neurons and visceral reflex arcs, areas of emerging interest in pain and autonomic research [1].

Application

Selection Property

Validation Focus

NHP pain model studies

NHP-specific pharmacodynamic profile

Nocifensive reflex endpoint validation

Cardiovascular endpoint monitoring

Quantified hemodynamic response

Blood pressure endpoint validation

Comparator studies for NaV1.7 inhibitors

Primate-specific potency and selectivity

Target engagement and selectivity validation

Autonomic reflex pathway studies

Combined nocifensive/cardiovascular endpoint profile

Autonomic reflex endpoint assessment

• [1] Mulcahy JV, Beckley JT, Klas SD, Odink DA, Delwig A, Pajouhesh H, Monteleone D, Zhou X, Du Bois J, Yeomans DC, Luu G, Hunter JC. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. Br J Pharmacol. 2024 Sep;181(18):3456-3471. View Source